- Pharmacological evaluation of UK-14,304 analogs at cloned human α adrenergic receptors, Bioorganic & Medicinal Chemistry Letters, 1995, 5(19), 2255-8
Cas no 91147-43-2 (N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine)
N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinoxalinamine, N-(4,5-dihydro-1H-imidazol-2-yl)-
- N-(4,5-Dihydro-1H-imidazol-2-yl)-6-quinoxalinamine
- N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
- N-(4,5-Dihydro-1H-imidazol-2-yl)-6-quinoxalinamine (ACI)
- UK 41511
- UK41511
- LCZC1080
- BS-52045
- N-(Quinoxalin-6-yl)imidazolidin-2-imine
- DB-326735
- Z1509302451
- Desbromo Brimonidine
- E78619
- 91147-43-2
- N-(Imidazolidin-2-ylidene)quinoxalin-6-amine
- Brimonidine tartrate impurity A [EP]
- BRIMONIDINE TARTRATE IMPURITY A [EP IMPURITY]
- EN300-245756
- BDBM50213029
- AKOS030240596
- Desbromobrimonidine
- PD185843
- DTXSID00436663
- SCHEMBL12860178
- CHEMBL49395
- SCHEMBL679239
- 5K3E87REH7
- UNII-5K3E87REH7
- UK-41511
-
- MDL: MFCD14706699
- Inchi: 1S/C11H11N5/c1-2-9-10(13-4-3-12-9)7-8(1)16-11-14-5-6-15-11/h1-4,7H,5-6H2,(H2,14,15,16)
- InChI Key: PVKUNRLEOHFACD-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(NC3NCCN=3)=CC=2)N=CC=1
Computed Properties
- Exact Mass: 213.10144537g/mol
- Monoisotopic Mass: 213.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 62.2Ų
N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A476486-1g |
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine |
91147-43-2 | 97% | 1g |
$1112.0 | 2025-04-15 | |
| Ambeed | A476486-50mg |
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine |
91147-43-2 | 97% | 50mg |
$179.0 | 2025-04-15 | |
| Ambeed | A476486-100mg |
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine |
91147-43-2 | 97% | 100mg |
$268.0 | 2025-04-15 | |
| Ambeed | A476486-250mg |
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine |
91147-43-2 | 97% | 250mg |
$428.0 | 2025-04-15 | |
| Chemenu | CM222235-250mg |
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine |
91147-43-2 | 97% | 250mg |
$425 | 2024-07-20 | |
| Chemenu | CM222235-1g |
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine |
91147-43-2 | 97% | 1g |
$1103 | 2024-07-20 | |
| eNovation Chemicals LLC | Y1085476-50mg |
N-(4,5-Dihydro-1H-iMidazol-2-yl)-6-quinoxalinaMine |
91147-43-2 | 95% | 50mg |
$195 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1085476-100mg |
N-(4,5-Dihydro-1H-iMidazol-2-yl)-6-quinoxalinaMine |
91147-43-2 | 95% | 100mg |
$255 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1085476-250mg |
N-(4,5-Dihydro-1H-iMidazol-2-yl)-6-quinoxalinaMine |
91147-43-2 | 95% | 250mg |
$385 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1213620-1g |
N-(4,5-Dihydro-1H-imidazol-2-yl)quinoxalin-6-amine |
91147-43-2 | 95% | 1g |
$1100 | 2024-07-23 |
N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Production Method
Production Method 1
Production Method 2
- Analogs of UK 14,304: structural features responsible for α2 adrenoceptor activity, Bioorganic & Medicinal Chemistry Letters, 1995, 5(15), 1745-50
Production Method 3
- Preparation and use of (2-imidazolin-2-ylamino)quinoxalines to reduce or maintain intraocular pressure, European Patent Organization, , ,
N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Raw materials
N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Preparation Products
N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine (CAS 91147-43-2): A Versatile Compound in Medicinal Chemistry and Beyond
N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine (CAS 91147-43-2) is a unique heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry, material science, and biochemical research. This compound, which combines a quinoxaline core with a dihydroimidazole moiety, exhibits interesting chemical properties that make it valuable for various scientific investigations.
The molecular structure of N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine features a planar quinoxaline ring system connected to a partially saturated imidazole ring. This combination creates a molecule with both aromatic and aliphatic characteristics, offering unique electronic properties that are currently being explored in multiple research areas. Recent studies have shown particular interest in its potential as a building block for novel pharmaceutical compounds, especially in the development of kinase inhibitors and antimicrobial agents.
One of the most exciting aspects of CAS 91147-43-2 is its role in drug discovery. The quinoxaline scaffold is known to interact with various biological targets, while the dihydroimidazole moiety can contribute to enhanced solubility and bioavailability. Researchers are particularly interested in how modifications to this core structure might lead to compounds with improved therapeutic profiles. Current investigations focus on its potential against resistant bacterial strains and certain chronic inflammatory conditions, addressing some of today's most pressing medical challenges.
Beyond pharmaceutical applications, N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine has shown promise in materials science. Its conjugated system and potential for hydrogen bonding make it an interesting candidate for organic electronic materials. Recent publications have explored its use in organic light-emitting diodes (OLEDs) and as a component in molecular sensors, aligning with the growing demand for sustainable electronic materials.
The synthesis of CAS 91147-43-2 typically involves the condensation of appropriate quinoxaline precursors with dihydroimidazole derivatives. Researchers continue to optimize these synthetic routes to improve yields and reduce environmental impact, reflecting the chemical industry's increasing focus on green chemistry principles. Recent advancements in catalytic methods have shown particular promise for more efficient production of this valuable intermediate.
Analytical characterization of N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine presents some unique challenges due to its mixed aromatic/aliphatic nature. Modern techniques including high-resolution mass spectrometry (HRMS) and multidimensional NMR have proven particularly valuable for confirming its structure and purity. These analytical challenges have become a topic of interest in recent analytical chemistry symposia, highlighting the compound's role in advancing characterization methodologies.
From a commercial perspective, the market for quinoxaline-based compounds like CAS 91147-43-2 has shown steady growth, driven by increasing research activity in both academic and industrial settings. Suppliers have reported growing demand for high-purity samples of this compound, particularly from pharmaceutical research organizations and specialty chemical manufacturers. This trend aligns with broader market movements toward more specialized, high-value chemical intermediates.
Looking to the future, researchers anticipate that N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine will continue to play an important role in multiple scientific disciplines. Its structural features make it an excellent platform for further chemical modifications, and ongoing studies are exploring novel derivatives with enhanced properties. The compound's versatility ensures it will remain relevant as new applications emerge in fields ranging from medicinal chemistry to advanced materials development.
For laboratories working with CAS 91147-43-2, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous under standard regulations, best practices recommend storage under inert atmosphere at controlled temperatures to prevent degradation. These handling considerations have become particularly important as research applications become more sophisticated and demand for high-quality material increases.
The scientific literature surrounding N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine has expanded significantly in recent years, with publications appearing in journals covering organic chemistry, medicinal chemistry, and materials science. This cross-disciplinary interest underscores the compound's broad utility and suggests that its full potential may still be unrealized. Researchers continue to uncover new aspects of its chemistry and applications, making it an exciting area of ongoing investigation.
91147-43-2 (N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine) Related Products
- 91147-45-4(N-(4,5-dihydro-1H-imidazol-2-yl)-5-methyl-6-Quinoxalinamine)
- 50358-21-9(5-QUINOLINAMINE, N-(4,5-DIHYDRO-1H-IMIDAZOL-2-YL)-)
- 91147-46-5(5-Desbromo, 5-Chloro Brimonidine)
- 177843-18-4(N-(4,5-dihydro-1H-imidazol-2-yl)-1H-Benzimidazol-6-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)